N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-methoxybenzamide

• IUPAC Name: N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C18H18N2O2S/c1-11-6-7-14-15(10-19)18(23-16(14)8-11)20-17(21)12-4-3-5-13(9-12)22-2/h3-5,9,11H,6-8H2,1-2H3,(H,20,21)
• InChI Key: AQLBHZRMIYLLJF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-methoxybenzamide, also known as CTB, is a novel compound that has garnered attention from the scientific community due to its potential applications in various fields. CTB is a benzothienyl derivative that has been synthesized through a specific method and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-methoxybenzamide involves its binding to specific receptors in the brain. This compound binds to ganglioside GM1, which is present on the surface of neuronal membranes. This binding allows this compound to be taken up by neurons and transported along their axons, making it an effective tracer for mapping neural circuits.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects on the body. It is not metabolized by the liver and is excreted unchanged in the urine. This compound has also been shown to have low toxicity and does not cause any significant adverse effects in animal models.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-methoxybenzamide is its ability to selectively label specific neuronal populations. This makes it a valuable tool for studying neural circuits and connections in the brain. However, this compound has some limitations, including its inability to cross the blood-brain barrier and its limited potential for use in human studies.

Future Directions

There are several future directions for research on N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-methoxybenzamide. One potential area of research is the development of new methods for improving its ability to cross the blood-brain barrier. Another area of research is the development of new derivatives of this compound that have improved properties for specific applications. Overall, this compound has shown great potential for use in scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

The synthesis of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-methoxybenzamide involves the reaction of 3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene with 3-methoxybenzoyl chloride in the presence of a base. The product obtained is then purified and characterized using various spectroscopic techniques. The synthesis of this compound is a complex process that requires careful optimization of reaction conditions to obtain a high yield of the desired product.

Scientific Research Applications

N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-methoxybenzamide has been extensively studied for its potential applications in various fields. One of the primary applications of this compound is in the field of neuroscience, where it has been used as a tracer for mapping neural circuits in the brain. This compound has also been used in studies related to pain perception and addiction.